Cas no 87492-64-6 (Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate)

• Product Name: Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate
• CAS No: 87492-64-6
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• MDL: MFCD07779873
• CID: 837945
• PubChem ID: 44631072
• Update Time: 2025-11-06

Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3,3,3-trifluoro-2-methylpropionate
• METHYL 2-AMINO-3,3,3-TRIFLUORO-2-METHYLPROPANOATE
• Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate
• SB39271
• METHYL2-AMINO-3,3,3-TRIFLUORO-2-METHYLPROPANOATE
• DTXSID40660046
• EN300-316787
• C5H8F3NO2
• RLPDNZHFLNFZOX-UHFFFAOYSA-N
• 87492-64-6
• MFCD07779873
• AKOS005259179
• CS-0272265
• SCHEMBL1629775
• DB-265381

• MDL： MFCD07779873
• Inchi： 1S/C5H8F3NO2/c1-4(9,3(10)11-2)5(6,7)8/h9H2,1-2H3
• InChI Key： RLPDNZHFLNFZOX-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(C)N)(F)F

Computed Properties

• Exact Mass: 171.05071298g/mol
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate

Introduction to Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate (CAS No. 87492-64-6)

Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate (CAS No. 87492-64-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in various synthetic applications and has been the subject of extensive studies due to its potential biological activities and chemical properties.

The molecular structure of Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate consists of a propionic acid derivative with the introduction of fluorine atoms and an amino group. The presence of these fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Specifically, the trifluoromethyl group contributes to the compound's resistance to enzymatic degradation, which is a critical factor in ensuring prolonged biological activity.

In recent years, Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of various bioactive molecules. For instance, it has been utilized in the development of novel antibiotics and anti-inflammatory agents. The compound's ability to act as a precursor in peptide mimetics has also been highlighted in several studies, demonstrating its versatility in drug design.

One of the most compelling aspects of Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate is its potential as a building block for more complex molecules. The combination of the amino group and the trifluoromethyl group provides multiple reaction sites for further functionalization. This property has made it a valuable tool in synthetic organic chemistry, particularly in the construction of heterocyclic compounds that exhibit significant pharmacological properties.

The synthesis of Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as fluorination reactions and nucleophilic substitutions are commonly used in its preparation. These methods not only highlight the compound's synthetic utility but also showcase the advancements in chemical synthesis techniques.

Recent research has also focused on the biological activity of Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which could be beneficial in treating various diseases. For example, its interaction with bacterial enzymes has been investigated as a potential strategy for developing new antibiotics. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its therapeutic potential.

The chemical stability of Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate under different environmental conditions is another area of interest. Research has shown that this compound maintains its structural integrity over time when stored under controlled conditions. This stability is crucial for pharmaceutical applications where long-term storage without degradation is essential. Furthermore, its compatibility with various solvents and reagents makes it a versatile component in synthetic chemistry.

In conclusion, Methyl 2-amino-3,3,3-trifluoro-2-methyl-propionate (CAS No. 87492-64-6) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features and biological activities make it a valuable asset in drug development. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is likely to grow even further.